Cas no 2826917-36-4 (6-bromo-N-methylpyrazine-3,5-d2-2-carboxamide)

• Product Name: 6-bromo-N-methylpyrazine-3,5-d2-2-carboxamide
• CAS No: 2826917-36-4
• MF: C₆H₆BrN₃O
• MW: 218.047663211823
• CID: 6827281
• PubChem ID: 172403991
• Update Time: 2025-02-15

6-bromo-N-methylpyrazine-3,5-d2-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• CS-25552
• 2826917-36-4
• 6-bromo-N-methylpyrazine-3,5-d2-2-carboxamide

• Inchi： 1S/C6H6BrN3O/c1-8-6(11)4-2-9-3-5(7)10-4/h2-3H,1H3,(H,8,11)/i2D,3D
• InChI Key： BBDQIBUADLOFSM-PBNXXWCMSA-N
• SMILES： BrC1=C([2H])N=C([2H])C(C(NC)=O)=N1

Computed Properties

• Exact Mass: 216.98198Da
• Monoisotopic Mass: 216.98198Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.9Ų